1-Fluoro-4-methoxyisoquinoline

• Molecular Formula: C10H8FNO
• Molecular Weight: 177.17 g/mol
• IUPAC Name: 1-fluoro-4-methoxyisoquinoline
• InChI: InChI=1S/C10H8FNO/c1-13-9-6-12-10(11)8-5-3-2-4-7(8)9/h2-6H,1H3
• InChI Key: GIPCVHUYMTUPFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C2=CC=CC=C21)F

Description

1-Fluoro-4-methoxyisoquinoline is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-chloro-4-methoxyisoquinolin (2.5 g, 12.91 mmol) in DMSO was added cesium fluoride (4.01 g, 25.82 mmol) at room temperature. The reaction vessel (Pressure tube) was sealed and heated at 145° C. for 18 h. The reaction mass was diluted with water and extracted with ethyl acetate. The organic layer was dried over anhydrous Na2SO4 and evaporated under reduced pressure to get crude compound. The crude compound was purified by silica gel chromatography to get desired compound (700 mg, 62%) as a white solid. 1H NMR (400 MHz, CD3OD): δ ppm 8.10 (m, 1H), 8.08 (m, 1H), 7.78-7.75 (m, 1H), 7.69-7.65 (m, 1H), 7.49 (m, 1H), 4.04 (s, 3H); 19F NMR: δ ppm −78.66 (1F); MS: MS m/z 178.1 (M++1).